Cas no 2680685-14-5 (benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate)

• Product Name: benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate
• CAS No: 2680685-14-5
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5631731
• PubChem ID: 165938565
• Update Time: 2025-05-20

benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3-ethoxy-4-hydroxyphenyl)methyl]carbamate
• EN300-28290533
• 2680685-14-5
• benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C17H19NO4/c1-2-21-16-10-14(8-9-15(16)19)11-18-17(20)22-12-13-6-4-3-5-7-13/h3-10,19H,2,11-12H2,1H3,(H,18,20)
• InChI Key： NGCGWHGFUNHKTN-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate

Benzyl N-(3-Ethoxy-4-Hydroxyphenyl)Methylcarbamate: A Comprehensive Overview

Benzyl N-(3-Ethoxy-4-Hydroxyphenyl)Methylcarbamate, also known by its CAS No. 2680685-14-5, is a highly specialized organic compound with significant applications in the fields of pharmacology and agrochemicals. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate.

The molecular structure of benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate consists of a benzyl group attached to a methylcarbamate moiety, which is further connected to a phenolic ring substituted with ethoxy and hydroxyl groups. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable intermediate in organic synthesis. The presence of the hydroxyl group at the para position and the ethoxy group at the meta position on the aromatic ring contributes to its unique electronic and steric properties.

Recent studies have explored the potential of benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate as a precursor for bioactive molecules. For instance, researchers have investigated its role in the development of novel anti-inflammatory agents. The compound's ability to modulate enzyme activity, particularly cyclooxygenase (COX), has been highlighted in several preclinical models. These findings underscore its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate has also been studied for its role in agrochemicals. Specifically, it has been evaluated as a candidate for herbicide development due to its ability to inhibit key enzymes involved in plant metabolism. Recent advancements in green chemistry have further enhanced the feasibility of synthesizing this compound under environmentally friendly conditions.

The synthesis of benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications. The use of catalytic systems and microwave-assisted techniques has also been reported, further streamlining the synthesis process.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure of benzyl N-(3-ethoxy-4-hydroxyphenyl)methylcarbamate. These methods provide detailed insights into the compound's molecular architecture, aiding in quality control and characterization during production.

In conclusion, benzyl N-(3-Ethoxy-4-Hydroxyphenyl)Methylcarbamate (CAS No. 2680685-14-5) is a versatile compound with promising applications across multiple domains. Its unique structural features and biological activities make it a subject of ongoing research interest. As advancements in synthetic methodologies and bioassay techniques continue to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.